3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole

• IUPAC Name: 3-[(4-benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H19N3O/c1-13-17-16(18-20-13)12-19-9-7-15(8-10-19)11-14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3
• InChI Key: BREUDZJMPPGYDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CCC(=CC3=CC=CC=C3)CC2
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole is a chemical compound that belongs to the class of oxadiazole derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole is not fully understood. However, it has been suggested that its biological activities are mediated through the inhibition of specific enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole in lab experiments include its relatively simple synthesis method, its ability to exhibit multiple biological activities, and its potential applications in various fields. However, limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of 3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole. These include:
1. Further investigation of its mechanism of action and identification of specific targets in the body.
2. Development of more efficient synthesis methods to improve yields and reduce costs.
3. Exploration of its potential applications in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.
4. Development of novel materials based on this compound for use in electronic devices.
5. Investigation of its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole can be achieved through various methods. One of the most common methods involves the reaction of 4-benzylidene-piperidine-1-carboxylic acid hydrazide with methyl chloroacetate in the presence of a base. The resulting product is then cyclized to form the oxadiazole ring.

Scientific Research Applications

The potential applications of 3-[(4-Benzylidenepiperidin-1-yl)methyl]-5-methyl-1,2,4-oxadiazole in scientific research are vast. This compound has been found to exhibit various biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. In addition, it has been shown to have potential applications in the field of material science, particularly in the development of organic electronic devices.